Cas no 847818-67-1 (BORONIC ACID, [1-(3,3-DIETHOXYPROPYL)-1H-PYRAZOL-5-YL]-)

BORONIC ACID, [1-(3,3-DIETHOXYPROPYL)-1H-PYRAZOL-5-YL]- structure
847818-67-1 structure
Product Name:BORONIC ACID, [1-(3,3-DIETHOXYPROPYL)-1H-PYRAZOL-5-YL]-
CAS No:847818-67-1
MF:C10H19BN2O4
MW:242.079862833023
CID:3398596
PubChem ID:11379500
Update Time:2025-04-21

BORONIC ACID, [1-(3,3-DIETHOXYPROPYL)-1H-PYRAZOL-5-YL]- Chemical and Physical Properties

Names and Identifiers

    • BORONIC ACID, [1-(3,3-DIETHOXYPROPYL)-1H-PYRAZOL-5-YL]-
    • Boronic acid, B-[1-(3,3-diethoxypropyl)-1H-pyrazol-5-yl]-
    • DB-160522
    • (1-(3,3-Diethoxypropyl)-1H-pyrazol-5-yl)boronic acid
    • DTXSID801208558
    • B-[1-(3,3-Diethoxypropyl)-1H-pyrazol-5-yl]boronic acid
    • 847818-67-1
    • SCHEMBL15331769
    • Inchi: 1S/C10H19BN2O4/c1-3-16-10(17-4-2)6-8-13-9(11(14)15)5-7-12-13/h5,7,10,14-15H,3-4,6,8H2,1-2H3
    • InChI Key: RJFMXDJOXIDLBJ-UHFFFAOYSA-N
    • SMILES: B(C1N(CCC(OCC)OCC)N=CC=1)(O)O

Computed Properties

  • Exact Mass: 242.1437873Da
  • Monoisotopic Mass: 242.1437873Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.7Ų
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